Cas no 364727-74-2 (3-Hydrazinylpyridine dihydrochloride)

• Product Name: 3-Hydrazinylpyridine dihydrochloride
• CAS No: 364727-74-2
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• MDL: MFCD08576202
• CID: 297276
• PubChem ID: 17132489
• Update Time: 2025-06-12

3-Hydrazinylpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylpyridine dihydrochloride
• 3-Hydrazinopyridine dihydrochloride
• 3-HYDRAZINOPYRIDINE HYDROCHLORIDE
• 3-Hydrazinyl-Pyridine Dihydrochloride
• Pyridine,3-hydrazinyl-, hydrochloride (1:2)
• 3-Hydrazinopyridine DiHCl
• 3-hydrazinopyridine(SALTDATA: 2HCl)
• 3-HYDRAZINYLPYRIDINE 2HCL
• 3-HYDRAZINOPYRIDINEDihydrochloride
• Pyridine, 3-hydrazinyl-, hydrochloride (1:2)
• 1-(pyridin-3-yl)hydrazine
• C5H7N3.2ClH
• KSC493M6L
• 3-pyridylhydrazine dihydrochloride
• QJFANABRDIUIEI-UHFFFAOYSA-N
• 3-hydrazinopyridine.dihydrochloride
• 3-Hydrazinopyridine-dihydrochloride
• pyridin-3-yldiazane dihydrochloride
• 3-pyridinylhy
• Pyridin-3-yl-hydrazine dihydrochloride

• MDL： MFCD08576202
• Inchi： 1S/C5H7N3.2ClH/c6-8-5-2-1-3-7-4-5;;/h1-4,8H,6H2;2*1H
• InChI Key： QJFANABRDIUIEI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 181.01700
• Monoisotopic Mass: 181.0173527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 182.05
• Topological Polar Surface Area: 50.9

Experimental Properties

• PSA: 50.94000
• LogP: 2.74450

3-Hydrazinylpyridine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-Hydrazinylpyridine dihydrochloride

Recent Advances in the Application of 3-Hydrazinylpyridine Dihydrochloride (CAS: 364727-74-2) in Chemical Biology and Pharmaceutical Research

3-Hydrazinylpyridine dihydrochloride (CAS: 364727-74-2) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic hydrazine derivative serves as a key building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its unique reactivity profile, enabling the construction of complex molecular architectures with high selectivity and efficiency.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel c-Met kinase inhibitors for cancer therapy. Researchers utilized 3-hydrazinylpyridine dihydrochloride as a crucial intermediate in constructing pyrido[2,3-d]pyrimidine derivatives, which showed potent inhibitory activity against c-Met with IC50 values in the low nanomolar range. The study emphasized the compound's role in facilitating hydrogen bond interactions with key amino acid residues in the kinase active site, contributing to enhanced binding affinity and selectivity.

In antimicrobial research, a 2024 publication in Bioorganic Chemistry reported the synthesis of novel hydrazone derivatives using 3-hydrazinylpyridine dihydrochloride as the starting material. These derivatives exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis, with some compounds showing minimum inhibitory concentrations (MICs) comparable to first-line antibiotics. The researchers attributed this activity to the compound's ability to chelate essential metal ions in bacterial enzymes, disrupting critical metabolic pathways.

The compound has also found applications in chemical biology as a fluorescent labeling reagent. A recent study in Analytical Chemistry (2024) developed a series of turn-on fluorescent probes by conjugating 3-hydrazinylpyridine dihydrochloride with various fluorophores. These probes demonstrated excellent selectivity for carbonyl compounds in biological systems, enabling real-time monitoring of cellular oxidative stress with high sensitivity and spatial resolution. The researchers highlighted the compound's rapid reaction kinetics and water solubility as key advantages for biological applications.

From a synthetic chemistry perspective, advances in the large-scale production of 3-hydrazinylpyridine dihydrochloride have been reported in Organic Process Research & Development (2023). The new synthetic route features improved atom economy and reduced environmental impact, with an overall yield exceeding 85% on kilogram scale. This development has significant implications for the compound's commercial availability and cost-effectiveness in industrial applications.

Looking forward, researchers are exploring the potential of 3-hydrazinylpyridine dihydrochloride in targeted drug delivery systems and PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results suggest its hydrazine moiety may serve as an effective linker for conjugating targeting ligands with therapeutic payloads, offering new opportunities in precision medicine. As these investigations progress, we anticipate seeing more innovative applications of this versatile compound in both academic research and pharmaceutical development.